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Compound of Interest

Compound Name: Coprexa

Cat. No.: B108656 Get Quote

Note: The initial query for "Coprexa" identifies its active ingredient as tetrathiomolybdate, a

chelating agent used for Wilson's disease.[1][2][3][4] However, the detailed requirements of the

request, including the need for a signaling pathway diagram, are better suited to a compound

with a well-characterized receptor-level mechanism of action. Olanzapine, a widely used

atypical antipsychotic, fits these requirements and is a common subject of laboratory research.

Therefore, this document provides a detailed protocol for the preparation of an Olanzapine

stock solution.

Olanzapine is an atypical antipsychotic agent that is known to be an antagonist for dopamine

and serotonin receptors.[5][6][7] It is supplied as a crystalline solid and is soluble in organic

solvents such as dimethyl sulfoxide (DMSO), ethanol, and dimethylformamide (DMF).[8] Due to

its low solubility in aqueous solutions, a concentrated stock solution is typically prepared in an

organic solvent and then diluted to the final working concentration in an aqueous buffer or cell

culture medium.[8]

Data Presentation
The following table summarizes the key quantitative data for Olanzapine.
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Property Value Reference(s)

Molecular Formula C₁₇H₂₀N₄S [8]

Molecular Weight 312.4 g/mol [8]

Appearance Crystalline solid [8]

Storage Temperature -20°C [8]

Long-term Stability ≥ 4 years (as solid at -20°C) [8]

Solubility in DMSO
~16 mg/mL[8][9], 62 mg/mL

(198.43 mM)[10]
[8][9][10]

Solubility in Ethanol ~1 mg/mL[8][9], 15 mg/mL[10] [8][9][10]

Solubility in DMF ~20 mg/mL [8][9]

Solubility in Water Insoluble [10]

Solubility in DMSO:PBS (1:1,

pH 7.2)
~0.5 mg/mL [8][9]

Experimental Protocols
Materials:

Olanzapine powder (≥98% purity)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Protocol for Preparing a 10 mM Olanzapine Stock Solution in DMSO:
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Preparation: Before starting, ensure all materials are clean and sterile. Work in a laminar flow

hood to maintain sterility, especially if the stock solution will be used for cell culture

experiments.

Weighing Olanzapine: Carefully weigh out 3.124 mg of Olanzapine powder using a calibrated

analytical balance and transfer it to a sterile microcentrifuge tube.

Adding Solvent: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

Olanzapine powder.

Dissolving: Close the tube tightly and vortex thoroughly until the Olanzapine is completely

dissolved. The solution should be clear and yellow.[11]

Storage: Store the 10 mM stock solution in small aliquots at -20°C to avoid repeated freeze-

thaw cycles. Aqueous solutions of Olanzapine are not recommended for storage for more

than one day.[8]

Note on Dilution: For cell culture experiments, the DMSO stock solution should be diluted in the

appropriate aqueous buffer or cell culture medium to the final desired concentration. It is crucial

to ensure that the final concentration of DMSO in the culture medium is not toxic to the cells

(typically <0.1%).

Mandatory Visualization
The following diagram illustrates the primary mechanism of action of Olanzapine, which

involves the antagonism of dopamine and serotonin receptors. This blockade is believed to be

responsible for its antipsychotic effects.[5][6][7]
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Caption: Olanzapine's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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